PK14105
PK14105
PK-14105 is a selective peripheral-type cardiac benzodiazepine photoaffinity ligand.
Brand Name:
Vulcanchem
CAS No.:
107257-28-3
VCID:
VC0539829
InChI:
InChI=1S/C21H20FN3O3/c1-4-13(2)24(3)21(26)19-11-14-7-5-6-8-16(14)20(23-19)17-12-15(25(27)28)9-10-18(17)22/h5-13H,4H2,1-3H3
SMILES:
CCC(C)N(C)C(=O)C1=CC2=CC=CC=C2C(=N1)C3=C(C=CC(=C3)[N+](=O)[O-])F
Molecular Formula:
C21H20FN3O3
Molecular Weight:
381.4 g/mol
PK14105
CAS No.: 107257-28-3
Cat. No.: VC0539829
Molecular Formula: C21H20FN3O3
Molecular Weight: 381.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | PK-14105 is a selective peripheral-type cardiac benzodiazepine photoaffinity ligand. |
|---|---|
| CAS No. | 107257-28-3 |
| Molecular Formula | C21H20FN3O3 |
| Molecular Weight | 381.4 g/mol |
| IUPAC Name | N-butan-2-yl-1-(2-fluoro-5-nitrophenyl)-N-methylisoquinoline-3-carboxamide |
| Standard InChI | InChI=1S/C21H20FN3O3/c1-4-13(2)24(3)21(26)19-11-14-7-5-6-8-16(14)20(23-19)17-12-15(25(27)28)9-10-18(17)22/h5-13H,4H2,1-3H3 |
| Standard InChI Key | GXXKDYZSBGOJQN-UHFFFAOYSA-N |
| SMILES | CCC(C)N(C)C(=O)C1=CC2=CC=CC=C2C(=N1)C3=C(C=CC(=C3)[N+](=O)[O-])F |
| Canonical SMILES | CCC(C)N(C)C(=O)C1=CC2=CC=CC=C2C(=N1)C3=C(C=CC(=C3)[N+](=O)[O-])F |
| Appearance | Solid powder |
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